Cas no 876489-83-7 (3-Bromo-2-mercapto-5-nitropyridine)

• Product Name: 3-Bromo-2-mercapto-5-nitropyridine
• CAS No: 876489-83-7
• MF: C₅H₃BrN₂O₂S
• MW: 235.058518648148
• CID: 709945
• PubChem ID: 26338074
• Update Time: 2025-04-19

3-Bromo-2-mercapto-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitropyridine-2-thiol
• 3-Bromo-2-mercapto-5-nitropyridine
• 3-bromo-5-nitro-1H-pyridine-2-thione
• AKOS015833994
• BS-23061
• FT-0768147
• 876489-83-7
• MFCD10574681
• BKB48983
• DTXSID20649899
• 3-Bromo-5-nitropyridine-2(1H)-thione
• CS-0456823
• A862487
• DB-082019

• Inchi： 1S/C5H3BrN2O2S/c6-4-1-3(8(9)10)2-7-5(4)11/h1-2H,(H,7,11)
• InChI Key： JLXXADZVLHJOSA-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C=1)[N+](=O)[O-])=S

Computed Properties

• Exact Mass: 233.91000
• Monoisotopic Mass: 233.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.9A^2

Experimental Properties

• Melting Point: 189℃ (decomposition)
• PSA: 97.51000
• LogP: 2.56420